Cas no 67679-11-2 (Cyclohexanone, 2-acetyl-2-(2-propenyl)-)
67679-11-2 structure
Product Name:Cyclohexanone, 2-acetyl-2-(2-propenyl)-
CAS No:67679-11-2
MF:C11H16O2
MW:180.243543624878
CID:394335
PubChem ID:12120784
Update Time:2025-04-19
Cyclohexanone, 2-acetyl-2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-acetyl-2-(2-propenyl)-
- 2-acetyl-2-prop-2-enylcyclohexan-1-one
- DTXSID20477957
- 67679-11-2
-
- Inchi: 1S/C11H16O2/c1-3-7-11(9(2)12)8-5-4-6-10(11)13/h3H,1,4-8H2,2H3
- InChI Key: TUQLVPINSFVPOL-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1(C(C)=O)CC=C
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Cyclohexanone, 2-acetyl-2-(2-propenyl)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
67679-11-2 (Cyclohexanone, 2-acetyl-2-(2-propenyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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